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Compound of Interest

Compound Name: Hydroxy-PEG2-(CH2)2-Boc

Cat. No.: B1673968

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
synthetic methodology for Hydroxy-PEG2-(CH2)2-Boc, a bifunctional linker commonly utilized
in bioconjugation and drug development. The information presented herein is intended to assist
researchers in the unambiguous identification and successful application of this compound.
The primary chemical name for this substance is tert-butyl (2-(2-(2-
hydroxyethoxy)ethoxy)ethyl)carbamate, and its CAS number is 139115-92-7.[1][2][3][4][5]

Spectroscopic Data

The following tables summarize the key nuclear magnetic resonance (NMR) and mass
spectrometry (MS) data for Hydroxy-PEG2-(CH2)2-Boc.

Table 1: *H NMR Spectroscopic Data (400 MHz, CDCIs)[2?]

Chemical Shift (8)

Multiplicity Integration Assignment
pPpm
3.77-3.71 m 2H -CH2-OH
3.66-3.55 m 8H -O-CH2-CH2-O-
3.49-3.31 m 2H -NH-CHa-
1.45 s 9H -C(CH3)3
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Table 2: **C NMR Spectroscopic Data (100 MHz, CDCIs3)

[2]
Chemical Shift (6) ppm Assignment
156.2 C=0 (carbamate)
79.9 -C(CHs)3
73.0 -CH2-OH
70.6 -O-CH2-
70.5 -O-CH2-
70.0 -O-CHa-
61.9 -CH2-O-
40.5 -NH-CHz2-
28.6 -C(CHs)3

Table 3: Mass Spectrometry Data[2]

Technique Parameter Value

Calculated for C11H24NOs
HRMS (ESI) (M+H]* 250.1654
+

HRMS (ESI) Measured 250.1649

Experimental Protocols

The following is a representative experimental protocol for the synthesis and purification of
Hydroxy-PEG2-(CH2)2-Boc.

Synthesis of tert-butyl (2-(2-(2-
hydroxyethoxy)ethoxy)ethyl)carbamate[2]

Materials:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1673968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 2-[2-(2-aminoethoxy)ethoxy]ethanol

o Di-tert-butyl dicarbonate (Bocz20)

o Methanol

e Triethylamine

e Dichloromethane (DCM)

o Water

e Anhydrous magnesium sulfate (MgSOa)

Procedure:

Dissolve 2-[2-(2-aminoethoxy)ethoxy]ethanol (1.0 eq) in a mixture of methanol and
triethylamine (9:1, v/v).

o Slowly add di-tert-butyl dicarbonate (2.0 eq) to the solution.

 Stir the reaction mixture under reflux conditions. Monitor the reaction progress by thin-layer
chromatography (TLC).

e Upon completion of the reaction, remove the solvent by distillation under reduced pressure.
o Separate the residue by extraction with dichloromethane (DCM) and water.
e Dry the organic layer over anhydrous magnesium sulfate (MgSOa).

o Concentrate the organic layer under reduced pressure to afford the product, typically as a
light-yellow oil.

Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and characterization of
Hydroxy-PEG2-(CH2)2-Boc.
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Purification:
- Drying (MgSO4)
- Concentration

Spectroscopic Analysis:
- NMR (1H, 13C)
- Mass Spectrometry

Final Product:
Hydroxy-PEG2-(CH2)2-Boc

Aqueous Workup:
- DCM/Water Extraction

Starting Materials: Reaction:
- 2-[2-(2-aminoethoxy)ethoxy]ethanol - Methanol/Triethylamine
- Di-tert-butyl dicarbonate - Reflux

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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